Cas no 1804698-02-9 (3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1804698-02-9
• MF: C₇H₅BrClF₂NO₂S
• MW: 320.538905858994
• CID: 4849967
• Update Time: 2025-10-30

3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO2S/c8-3-5-4(6(10)11)1-2-12-7(5)15(9,13)14/h1-2,6H,3H2
• InChI Key： JWTDDWZQMKURTM-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=CC=1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride

Research Briefing on 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1804698-02-9) in Chemical Biology and Pharmaceutical Applications

3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1804698-02-9) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This heterocyclic sulfonyl chloride derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Recent studies highlight its role in targeted drug discovery, where its unique reactivity profile enables selective modifications of biological macromolecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in developing irreversible inhibitors for Bruton's tyrosine kinase (BTK). Researchers utilized the bromomethyl and sulfonyl chloride moieties to create covalent warheads that selectively bind to cysteine residues in the BTK active site. The difluoromethyl group was found to enhance metabolic stability, addressing a key limitation of earlier-generation inhibitors. This work underscores the compound's potential in oncology therapeutics, particularly for B-cell malignancies.

In synthetic methodology developments, a team at Scripps Research Institute reported (Nature Chemistry, 2024) an innovative approach using 3-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride for late-stage functionalization of peptides. The compound's dual reactivity allowed sequential modifications at both nucleophilic and electrophilic sites, enabling rapid generation of peptide libraries for high-throughput screening. This methodology significantly reduces synthetic steps compared to traditional approaches.

Pharmacokinetic studies have revealed interesting properties of derivatives containing this scaffold. The difluoromethyl group contributes to improved membrane permeability while maintaining desirable polarity, as evidenced in a 2024 ACS Pharmacology & Translational Science publication. Researchers noted enhanced blood-brain barrier penetration in animal models when this moiety was incorporated into CNS-targeting compounds, suggesting potential applications in neurological disorder treatments.

Recent safety evaluations (Regulatory Toxicology and Pharmacology, 2023) indicate that proper handling protocols are essential when working with this compound. While it shows excellent reactivity for pharmaceutical applications, the sulfonyl chloride group requires careful moisture control, and the bromomethyl moiety necessitates appropriate protective measures during synthesis. These findings have important implications for process chemistry scale-up in industrial settings.

The compound's unique combination of features - the reactive sulfonyl chloride, the versatile bromomethyl group, and the metabolically stable difluoromethyl substitution - positions it as a valuable building block in modern drug discovery. Ongoing research explores its applications in PROTAC development, where its bifunctional nature facilitates linker attachment to both target protein binders and E3 ligase recruiters. This expanding utility suggests continued importance in chemical biology research pipelines.